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This technical guide provides a comprehensive overview of the endogenous production of the
steroid hormone nandrolone (19-nortestosterone) and its primary metabolites, 19-
norandrosterone (19-NA) and 19-noretiocholanolone (19-NE). This document delves into the
biochemical pathways of its synthesis, factors influencing its natural production, and the
analytical methodologies employed for its detection and quantification in biological matrices.

Introduction

Nandrolone is a naturally occurring estrane steroid and an analogue of testosterone, differing
by the absence of a methyl group at the C19 position. While it is widely known as a synthetic
anabolic-androgenic steroid, its endogenous presence in trace amounts in humans is well-
established. Understanding the nuances of endogenous nandrolone production is critical in
various fields, including endocrinology, clinical chemistry, and anti-doping science, where
distinguishing between natural and exogenous sources is paramount. The primary urinary
metabolites used as markers for nandrolone exposure are 19-norandrosterone (19-NA) and 19-
noretiocholanolone (19-NE).

Biochemical Pathways

The endogenous synthesis of nandrolone is intrinsically linked to the aromatization of
androgens to estrogens. It is considered a minor byproduct of the metabolic pathway that

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1209252?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

converts testosterone to estradiol, catalyzed by the enzyme aromatase (cytochrome P450

19A1).
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Endogenous Nandrolone Synthesis Pathway.

Once produced, nandrolone undergoes metabolism, primarily in the liver, to form its main
urinary metabolites, 19-norandrosterone and 19-noretiocholanolone, which are then conjugated
with glucuronic acid or sulfate for excretion.
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Metabolic Pathway of Nandrolone.
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Quantitative Data on Endogenous Production

The urinary concentrations of endogenous nandrolone metabolites are typically very low but

can fluctuate based on physiological conditions. The following tables summarize reported

concentrations in various populations.

Table 1: Urinary Concentrations of 19-Norandrosterone (19-NA) in Healthy, Non-Pregnant

Adults
Mean
Population Condition Concentration  Range (hg/mL) Reference(s)
(ng/mL)
) Undetectable -
Male Athletes Baseline 0.048 + 0.050
0.250
Post-Exhaustive Not significantly Levels far below
Male Athletes )
Exercise changed 2.0
Female (Non-
users of Single untimed o
- Majority < 2.0

norethisterone

contraceptives)

urine

Female (Users of

norethisterone

Single untimed

One case at 4.1

] urine

contraceptives)
Healthy Men Baseline - Undetectable
Amateur Hockey ) < 0.05 (except

Baseline <0.05-0.13
Players one at 0.13)

Post-
Amateur Hockey )

Submaximal Undetectable -
Players )

Exercise

Table 2: Urinary Concentrations of 19-Norandrosterone (19-NA) During Pregnancy
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| Trimester | Mean Concentration (ng/mL) | Range (ng/mL) | Maximum Value (ng/mL) |
Reference(s) | | :--- | :--- | :

 To cite this document: BenchChem. [Endogenous Nandrolone: A Technical Guide to its
Production, Metabolism, and Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209252#endogenous-production-of-nandrolone-
and-its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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